Cas no 1835759-88-0 (Azido-PEG1-methylamine)

• Product Name: Azido-PEG1-methylamine
• CAS No: 1835759-88-0
• MF: C₅H₁₂N₄O
• MW: 144.174980163574
• CID: 3044795
• PubChem ID: 57765145
• Update Time: 2025-06-22

Azido-PEG1-methylamine Chemical and Physical Properties

Names and Identifiers

• Azido-PEG1-methylamine
• 2-(2-azidoethoxy)-N-methylethanamine HCl
• Azido-PEG1-C2-methylamine
• HY-140221
• 1835759-88-0
• 2-(2-azidoethoxy)-N-methylethanamine
• BP-22931
• DA-71218
• R14-0106
• 2-(2-azidoethoxy)-N-methyl-ethanamine
• [2-(2-azidoethoxy)ethyl](methyl)amine
• CS-0114472
• AKOS040741217
• SCHEMBL13757961
• C70238

• Inchi： 1S/C5H12N4O/c1-7-2-4-10-5-3-8-9-6/h7H,2-5H2,1H3
• InChI Key： DRMPMTBZYHVFIA-UHFFFAOYSA-N
• SMILES： C(CN=[N+]=[N-])OCCNC

Computed Properties

• Exact Mass: 144.10111102g/mol
• Monoisotopic Mass: 144.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Color/Form: Solid powder

Azido-PEG1-methylamine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Azido-PEG1-methylamine

Professional Introduction to Azido-PEG1-methylamine (CAS No. 1835759-88-0)

Azido-PEG1-methylamine, with the chemical identifier CAS No. 1835759-88-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This molecule, characterized by its azido functional group and a polyethylene glycol (PEG) moiety, plays a pivotal role in the development of novel therapeutic agents and diagnostic tools. The unique structural features of Azido-PEG1-methylamine make it an invaluable intermediate in the synthesis of complex biomolecules, particularly in the realm of drug conjugation and targeted therapy.

The incorporation of the azido group into the PEG1-methylamine backbone provides a versatile handle for further chemical modifications. Azido groups are well-known for their reactivity, enabling a wide range of transformations such as click chemistry reactions, including copper-catalyzed azide-alkyne cycloadditions (CuAAC). This reactivity has been leveraged in various applications, from the synthesis of polymers to the development of drug delivery systems. The PEG moiety, on the other hand, enhances the solubility and stability of bioactive molecules, making it an ideal candidate for pharmaceutical applications.

Recent advancements in the field have highlighted the importance of Azido-PEG1-methylamine in the development of targeted therapeutics. For instance, researchers have utilized this compound to create site-specific drug conjugates that exhibit improved pharmacokinetic profiles and enhanced therapeutic efficacy. These conjugates have shown promise in treating various diseases, including cancer, by selectively delivering drugs to target tissues while minimizing off-target effects.

In addition to its role in drug development, Azido-PEG1-methylamine has found applications in diagnostic imaging. The ability to conjugate this compound with imaging agents has enabled the creation of novel contrast agents for magnetic resonance imaging (MRI) and positron emission tomography (PET). These agents offer higher sensitivity and specificity compared to traditional contrast materials, thereby improving diagnostic accuracy.

The synthesis of Azido-PEG1-methylamine involves a series of well-established chemical reactions that require precise control over reaction conditions. The introduction of the azido group typically involves halogenation followed by diazotization or direct azidation methods. The PEGylation process is achieved through nucleophilic substitution reactions, where the hydroxyl groups of PEG are selectively modified with methylamine derivatives.

One of the key challenges in working with Azido-PEG1-methylamine is its sensitivity to light and moisture, which can lead to decomposition and side reactions. To mitigate these issues, researchers often employ inert conditions and protected reaction vessels. Additionally, storage under nitrogen or argon atmosphere is recommended to prevent degradation.

The growing interest in Azido-PEG1-methylamine has spurred numerous studies exploring its potential applications. For example, recent research has demonstrated its utility in constructing multivalent ligands for protein targeting. These ligands have been shown to enhance binding affinity and specificity, making them valuable tools for therapeutic intervention.

Another area where Azido-PEG1-methylamine has made significant contributions is in the field of mRNA therapeutics. The ability to modify mRNA molecules with PEGylated azide groups has improved their stability and bioavailability, leading to more effective delivery systems. This advancement holds promise for treating genetic disorders and infectious diseases.

The future prospects for Azido-PEG1-methylamine are vast and exciting. As our understanding of molecular interactions continues to evolve, so too will the applications of this versatile compound. Researchers are exploring new synthetic methodologies to improve yield and purity, as well as novel functionalizations to expand its utility.

In conclusion, Azido-PEG1-methylamine (CAS No. 1835759-88-0) is a cornerstone compound in modern pharmaceutical chemistry and biotechnology. Its unique structural features and reactivity make it an indispensable tool for developing innovative therapeutics and diagnostic agents. As research progresses, we can expect even more groundbreaking applications to emerge from this remarkable molecule.